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Compound of Interest

Compound Name:
N-Methyl Pivalate-Cefditoren

Pivoxil

Cat. No.: B1157686 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of N-Methyl Pivalate-Cefditoren Pivoxil. This material should be handled by trained

professionals in a laboratory or drug development setting. Adherence to these procedures is

critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Hazard Identification and Safety Precautions
N-Methyl Pivalate-Cefditoren Pivoxil is a pharmaceutical compound related to the parent

drug Cefditoren Pivoxil. While a specific Safety Data Sheet (SDS) for this compound is not

readily available, its handling and disposal should be guided by the known hazards of

Cefditoren Pivoxil.

Primary Hazards:

Skin Sensitization: May cause an allergic skin reaction.[1][2]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[2]

Irritation: Some data suggests it may cause skin, eye, and respiratory irritation.[3]

Personal Protective Equipment (PPE): Before handling the material for use or disposal, the

following PPE must be worn:
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Gloves: Chemical-resistant gloves (e.g., nitrile) must be inspected prior to use.[1]

Eye Protection: Safety glasses with side shields or a face shield.[1][3]

Lab Coat: A standard lab coat or other protective clothing is required to prevent skin contact.

[1][3]

Respiratory Protection: If there is a risk of dust formation or aerosolization, use a NIOSH-

approved respirator.[2] Work should ideally be conducted in a well-ventilated area or under a

fume hood.[4]

Quantitative Hazard Data
The following data is for the parent compound, Cefditoren Pivoxil, and should be used as a

conservative reference for assessing the potential hazards of N-Methyl Pivalate-Cefditoren
Pivoxil.

Hazard Metric Value Species Reference

Acute Oral LD50 >5,100 mg/kg Mouse, Rat [2]

Acute Subcutaneous

LD50
>5,000 mg/kg Mouse, Rat [2]

Primary Skin Irritation No irritant effect N/A [2]

Primary Eye Irritation No irritating effect N/A [2]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Regulatory Framework
The disposal of all pharmaceutical waste in the United States is governed by federal and state

regulations.

Environmental Protection Agency (EPA): The EPA regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[5][6] Pharmaceutical waste is considered

hazardous if it is specifically listed by the EPA or exhibits characteristics of ignitability,

corrosivity, reactivity, or toxicity.[7]
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Sewer Disposal Ban: It is prohibited to dispose of hazardous pharmaceutical waste by

flushing it down a sink or drain.[6]

Based on available data, N-Methyl Pivalate-Cefditoren Pivoxil is not expected to be

classified as RCRA hazardous waste. However, final determination should be made in

consultation with your institution's Environmental Health and Safety (EHS) department, as state

regulations may be more stringent.

Step-by-Step Disposal Protocol
Objective: To ensure the safe, compliant, and environmentally responsible disposal of N-
Methyl Pivalate-Cefditoren Pivoxil waste.

Methodology:

Step 1: Don Appropriate PPE

Wear gloves, safety glasses, and a lab coat as a minimum requirement.

Step 2: Waste Characterization and Segregation

Treat all N-Methyl Pivalate-Cefditoren Pivoxil, including pure compound, contaminated

materials (e.g., weigh boats, wipes), and empty containers, as non-hazardous

pharmaceutical waste unless otherwise directed by your EHS department.

Do not mix this waste with general trash, radioactive waste, biohazardous waste, or other

hazardous chemical streams.

Step 3: Containerization

Place the waste into a dedicated, leak-proof container with a secure lid.

The container must be clearly labeled as "Non-Hazardous Pharmaceutical Waste for

Incineration" and should list the chemical name.

Step 4: Waste Storage
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Store the sealed waste container in a designated, secure area, away from general

laboratory traffic.

Ensure the storage area is separate from incompatible materials.

Step 5: Final Disposal

Arrange for the collection of the waste container by your institution's licensed

hazardous/pharmaceutical waste disposal contractor.

The standard and recommended final disposal method for pharmaceutical waste is high-

temperature incineration at a permitted facility.[6]

Maintain all disposal records as required by your institution and local regulations.

Accidental Spill Protocol
Evacuate and Secure: Alert others in the area and restrict access to the spill zone.

Don PPE: Wear all required PPE, including respiratory protection if the material is a powder.

[4]

Contain Spill: Prevent the powder from becoming airborne. Do not use a dry brush or create

dust.

Clean Spill:

Gently cover the spill with an absorbent material.

Carefully scoop or sweep the material and place it into a designated waste container.[1]

Decontaminate the spill area with an appropriate cleaning agent and wipe clean.

Dispose of Cleanup Materials: All materials used for cleanup (absorbent, wipes, gloves, etc.)

must be placed in the sealed pharmaceutical waste container for disposal.[3]
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Mandatory Visualization: Disposal Decision
Workflow
The following diagram outlines the logical steps and decision points for the proper

management and disposal of N-Methyl Pivalate-Cefditoren Pivoxil waste.
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Caption: Disposal workflow for N-Methyl Pivalate-Cefditoren Pivoxil.
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Disclaimer: This document provides guidance based on available safety data and general

regulatory principles. All laboratory personnel are required to consult their institution's specific

safety and disposal protocols and comply with all applicable local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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